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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the electron affinity of

atomic oxygen, a fundamental parameter with significant implications across various scientific

disciplines, including atmospheric chemistry, plasma physics, and materials science. This

document delves into the experimental and theoretical determination of this crucial value,

presenting detailed methodologies and a critical analysis of the available data.

Introduction
Electron affinity (EA) is defined as the energy released when an electron is added to a neutral

atom in the gaseous phase to form a negative ion. For atomic oxygen, this process can be

represented by the following equation:

O(g) + e⁻ → O⁻(g)

The accurate determination of the electron affinity of atomic oxygen is crucial for understanding

a wide range of chemical and physical phenomena. It governs the stability of the oxygen anion
(O⁻) and plays a vital role in reaction kinetics involving oxygen species.
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Quantitative Data on the Electron Affinity of Atomic
Oxygen
Numerous experimental and theoretical studies have been conducted to determine the electron

affinity of atomic oxygen. The following tables summarize the key quantitative data available in

the literature, providing a comparative overview of the results obtained through different

methodologies.

Table 1: Experimental Values for the Electron Affinity of
Atomic Oxygen

Experimental Value
(eV)

Uncertainty (eV)
Experimental
Method

Reference

1.461112972 0.000000087

High-precision

photodetachment of

negative ions

[1][2]

1.465 0.005
Radiative capture of

electrons
[3]

3.07 0.087

Direct experimental

determination using a

hot filament surface

[4]

1.5 0.1

Dissociative

attachment of

electrons to oxygen

molecules

[3]

Table 2: Theoretical Values for the Electron Affinity of
Atomic Oxygen
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Theoretical Value (eV) Computational Method Reference

1.287
Full Configuration Interaction

(CI)
[5][6]

1.263

Complete Active Space Self-

Consistent Field (CASSCF) -

Multi-Reference Configuration

Interaction (MRCI)

[5][6]

1.290

CASSCF-MRCI with 2s

intrashell and 2s2p intershell

correlation

[5][6]

1.47
Symmetry-adapted pair-

correlation approximation
[6]

0.46
Multi-Configuration Self-

Consistent Field (MCSCF)
[5]

1.09
MCSCF with single and double

excitations
[5]

0.59
CASSCF with a large Slater-

type orbital (STO) basis
[5]

1.26 Second-order CI [5]

Experimental Protocols for Determining the Electron
Affinity of Atomic Oxygen
The experimental determination of the electron affinity of atomic oxygen relies on a few key

techniques. This section provides a detailed overview of the methodologies for the most

prominent experimental approaches.

Photodetachment Spectroscopy
Photodetachment spectroscopy is a high-precision technique used to measure the binding

energy of an electron in a negative ion. The fundamental principle involves irradiating a beam
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of negative ions with photons of known energy and detecting the resulting neutral atoms or

detached electrons.

Experimental Workflow:
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Ion Generation and Selection

Photodetachment

Detection and Analysis

1. Ion Source
(e.g., Sputter Ion Source)

2. Mass Filter
(e.g., Wien Filter)

O⁻ Beam

4. Interaction Region

3. Tunable Laser

Photon Beam

5. Neutral Atom Detector

Neutral O Atoms

6. Data Analysis
(Threshold Energy Determination)
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Ion Generation and Interaction

Electron Energy Analysis

Data Interpretation

1. O⁻ Ion Source

3. Laser-Ion Interaction

2. Fixed-Frequency Laser

4. Electron Energy Analyzer
(e.g., Time-of-Flight)

Photoelectrons

5. Electron Detector

6. Photoelectron Spectrum

7. Electron Affinity Calculation
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Radiative Attachment Photodetachment

O(g) e⁻ O⁻(g) hν O(g) + e⁻

O⁻(g) + hν
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O⁻(g) + hν
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Detachment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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